Cas no 130953-29-6 (Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-)
130953-29-6 structure
Product Name:Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-
CAS No:130953-29-6
MF:C23H26N2O2
MW:362.464745998383
CID:193073
PubChem ID:3076375
Update Time:2025-04-19
Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-
- 6,6-dimethyl-2-phenyl-3-(4-propan-2-yloxyphenyl)-4,7-dihydropyrano[4,3-c]pyrazole
- 130953-29-6
- 6,6-Dimethyl-3-(4-(1-methylethoxy)phenyl)-2-phenyl-2,4,6,7-tetrahydro-pyrano(4,3-c)pyrazole
- DTXSID60156810
- Pyrano(4,3-c)pyrazole, 2,4,6,7-tetrahydro-6,6-dimethyl-3-(4-(1-methylethoxy)phenyl)-2-phenyl-
- BRN 4763752
-
- Inchi: 1S/C23H26N2O2/c1-16(2)27-19-12-10-17(11-13-19)22-20-15-26-23(3,4)14-21(20)24-25(22)18-8-6-5-7-9-18/h5-13,16H,14-15H2,1-4H3
- InChI Key: XWOJKEVORNWXTD-UHFFFAOYSA-N
- SMILES: O1CC2=C(C3C=CC(=CC=3)OC(C)C)N(C3C=CC=CC=3)N=C2CC1(C)C
Computed Properties
- Exact Mass: 362.19958
- Monoisotopic Mass: 362.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 36.28
Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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